Cas no 92020-24-1 (Benzene, (3-methyl-2,4-hexadienyl)-)

• Product Name: Benzene, (3-methyl-2,4-hexadienyl)-
• CAS No: 92020-24-1
• MF: C₁₃H₁₆
• MW: 172.266143798828
• CID: 759035
• PubChem ID: 71328716
• Update Time: 2025-04-19

Benzene, (3-methyl-2,4-hexadienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (3-methyl-2,4-hexadienyl)-
• 3-methylhexa-2,4-dienylbenzene
• 92020-24-1
• (3-Methylhexa-2,4-dien-1-yl)benzene
• DTXSID90757632

• Inchi： 1S/C13H16/c1-3-7-12(2)10-11-13-8-5-4-6-9-13/h3-10H,11H2,1-2H3
• InChI Key： HFTJASPCLSAMPN-UHFFFAOYSA-N
• SMILES： C(C=C(C=CC)C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 172.125200510g/mol
• Monoisotopic Mass: 172.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives